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Compound of Interest

Compound Name: 2-Ethoxy-4-fluorobenzoic acid

Cat. No.: B1445956 Get Quote

Prepared by: A Senior Application Scientist

This guide provides a comprehensive technical overview of 2-Ethoxy-4-fluorobenzoic acid
(CAS No. 1233541-55-3), a valuable fluorinated building block for researchers, scientists, and

professionals in drug development. The strategic incorporation of fluorine and an ethoxy group

onto the benzoic acid scaffold offers unique physicochemical properties that can be leveraged

in the design of novel therapeutics. This document details the compound's properties, a

proposed synthetic route, analytical characterization, safety protocols, and its potential

applications in medicinal chemistry.

Compound Identification and Physicochemical
Properties
2-Ethoxy-4-fluorobenzoic acid is a substituted aromatic carboxylic acid. The presence of a

fluorine atom, a highly electronegative element, and an ethoxy group can significantly influence

the molecule's lipophilicity, metabolic stability, and binding interactions with biological targets.[1]

These properties make it an attractive intermediate for the synthesis of new chemical entities.

Table 1: Physicochemical Properties of 2-Ethoxy-4-fluorobenzoic Acid
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Property Value Source

CAS Number 1233541-55-3 [2][3]

Molecular Formula C₉H₉FO₃ [2]

Molecular Weight 184.16 g/mol [2]

IUPAC Name 2-Ethoxy-4-fluorobenzoic acid [2]

Synonyms
Benzoic acid, 2-ethoxy-4-

fluoro-
[2]

Appearance
White to off-white solid

(predicted)
N/A

Vapor Pressure 0.0±0.6 mmHg at 25°C [2]

Synthesis and Purification
While a specific literature preparation for 2-Ethoxy-4-fluorobenzoic acid is not readily

available, a plausible and efficient synthetic route can be proposed based on established

organic chemistry principles. The Williamson ether synthesis, a reliable method for forming

ethers, is a suitable approach starting from the commercially available 2-hydroxy-4-

fluorobenzoic acid.

Proposed Synthetic Pathway: Williamson Ether
Synthesis
This two-step process involves the deprotonation of the phenolic hydroxyl group of 2-hydroxy-

4-fluorobenzoic acid to form a phenoxide, followed by nucleophilic substitution with an

ethylating agent.
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2-hydroxy-4-fluorobenzoic acid

Sodium 2-hydroxy-4-fluorobenzoate
Deprotonation

2-Ethoxy-4-fluorobenzoic acidSN2 Reaction

Sodium Hydroxide (NaOH)
in Ethanol/Water

Ethyl Iodide (CH3CH2I)
in DMF

Acidic Workup
(e.g., HCl)

Protonation

2-Ethoxy-4-fluorobenzoic acid Amide DerivativeAmide CouplingAmine (R-NH2)
Coupling Reagents (e.g., HATU) Kinase Inhibitor CandidateFurther Elaboration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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